Cas no 1019854-60-4 (12-Ethoxynimbolinin B)

• Product Name: 12-Ethoxynimbolinin B
• CAS No: 1019854-60-4
• MF: C₃₉H₄₈O₉
• MW: 660.793
• CID: 4670768
• PubChem ID: 167995023
• Update Time: 2025-07-13

12-Ethoxynimbolinin B Chemical and Physical Properties

Names and Identifiers

• 12-Ethoxynimbolinin B
• 2-Propenoic acid, 3-phenyl-, (2R,3aS,5R,6aR,6bR,7S,9R,9aR,11aR,12S,12aR)-9-(acetyloxy)-5-ethoxy-2-(3-furanyl)-3,3a,6,6a,6b,7,8,9,9a,10,11a,11b,12,12a-tetradecahydro-12-hydroxy-1,6b,9a,12a-tetramethyl-2H,5H-cyclopent[a]isobenzofuro[7,1-gh][3]benzoxepin-7-yl ester, (2E)-
• 1019854-60-4

• Inchi： InChI=1S/C39H48O9/c1-7-44-32-18-28-38(5)30(48-31(41)14-13-24-11-9-8-10-12-24)19-29(46-23(3)40)37(4)21-45-34(35(37)38)36(42)39(28,6)33-22(2)26(17-27(33)47-32)25-15-16-43-20-25/h8-16,20,26-30,32,34-36,42H,7,17-19,21H2,1-6H3
• InChI Key： FZGSUBLWWNCYEU-UHFFFAOYSA-N
• SMILES： CCOC1CC2C3(C)C4C(OCC4(C)C(CC3OC(=O)\C=C\c3ccccc3)OC(C)=O)C(O)C2(C)C2=C(C)C(CC2O1)c1ccoc1 |c:40|

Computed Properties

• Exact Mass: 660.32983310g/mol
• Monoisotopic Mass: 660.32983310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids

Additional information on 12-Ethoxynimbolinin B

Recent Advances in the Study of 12-Ethoxynimbolinin B (CAS: 1019854-60-4): A Promising Compound in Chemical Biology and Medicine

In recent years, the compound 12-Ethoxynimbolinin B (CAS: 1019854-60-4) has emerged as a focal point in chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and implications for drug development.

The interest in 12-Ethoxynimbolinin B stems from its structural similarity to nimbolide, a well-studied limonoid with demonstrated anti-cancer and anti-inflammatory properties. Researchers have hypothesized that the ethoxy substitution at the 12th position could enhance its bioavailability and pharmacological efficacy. Recent studies have focused on optimizing the synthesis of 12-Ethoxynimbolinin B to improve yield and purity, which are critical for further biological evaluation.

One of the key breakthroughs in the synthesis of 12-Ethoxynimbolinin B involves the use of advanced catalytic methods to introduce the ethoxy group selectively. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed ethoxylation process that achieved a yield of over 85%, significantly higher than previous methods. This advancement paves the way for large-scale production, which is essential for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have shown that 12-Ethoxynimbolinin B exhibits potent inhibitory effects on cancer cell proliferation, particularly in breast and prostate cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis through the activation of the intrinsic mitochondrial pathway, a finding corroborated by flow cytometry and Western blot analyses. Additionally, its anti-inflammatory properties have been explored in murine models, where it significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising results, challenges remain in translating 12-Ethoxynimbolinin B into clinical applications. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its stability. Moreover, its potential toxicity profile requires comprehensive evaluation in animal models before human trials can commence.

In conclusion, 12-Ethoxynimbolinin B represents a compelling candidate for further investigation in the fields of oncology and immunology. Its unique chemical structure and promising biological activities warrant continued research to overcome existing limitations and unlock its full therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action in greater detail.